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Compound of Interest

Compound Name: 2,5-Dimethylbenzoic acid

Cat. No.: B030941

Technical Guide: 2,5-Dimethylbenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 2,5-
Dimethylbenzoic acid, a dimethylbenzoic acid where the two methyl groups are located at
positions 2 and 5.[1] It is a metabolite of pseudocumene (1,2,4-trimethylbenzene).[2]

Molecular Data

The fundamental molecular characteristics of 2,5-Dimethylbenzoic acid are summarized
below. This data is essential for a variety of applications, including analytical chemistry, reaction
stoichiometry, and formulation development.
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Parameter Value Source

Molecular Formula CoH1002 PubChem[1], NIST[3][4]
Molecular Weight 150.17 g/mol PubChem[1]

150.1745 g/mol NIST[3][4]

Exact Mass 150.068079557 Da PubChem[1]

IUPAC Name 2,5-dimethylbenzoic acid PubChem[1]

CAS Registry Number 610-72-0 NIST[3][4]

Isoxylic acid, 2-Carboxy-1,4-
Synonyms ] NIST[3][4]
dimethylbenzene

Experimental Protocols

This document focuses on the intrinsic molecular properties of 2,5-Dimethylbenzoic acid. As
such, detailed experimental protocols for its synthesis or use in signaling pathways are not
within the scope of this guide. For purification methods, a common procedure involves steam
distillation followed by crystallization from ethanol or water.[2]

Visualized Molecular Information

The following diagram provides a logical representation of the key molecular identifiers for 2,5-
Dimethylbenzoic acid.

2,5-Dimethylbenzoic Acid

Chemical Formula /Molar Mass Systematic Name

Molecular Weight: CAS: 610-72-0 IUPAC Name:

FermE Sothetn 150.17 g/mol 2,5-dimethylbenzoic acid

Click to download full resolution via product page

Caption: Core molecular properties of 2,5-Dimethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b030941?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylbenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5146785.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C610720&Mask=80
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H10O2/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5H%2C1-2H3%2C(H%2C10%2C11)
https://www.benchchem.com/product/b030941#2-5-dimethylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b030941#2-5-dimethylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b030941#2-5-dimethylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b030941#2-5-dimethylbenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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